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Compound of Interest |

Compound Name: 4-(Diphenylamino)phenol
CAS No.: 25069-86-7
Cat. No.: B1600335

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Triarylamine
Phenol

4-(Diphenylamino)phenol is a fascinating aromatic compound that integrates a phenolic
hydroxyl group with a triarylamine structure. This unique combination of functional groups
imparts a rich chemical character, making it a molecule of significant interest in diverse
scientific fields, from materials science to medicinal chemistry. Its core structure consists of a
phenol ring substituted at the para position with a diphenylamino group. This arrangement
allows for extensive electronic delocalization across the molecule, which is fundamental to its
chemical properties and applications. Triarylamines, in general, are known for their electron-
donating nature and stability of their radical cations, while the phenolic hydroxyl group provides
a site for antioxidant activity and further chemical modification.[1][2] This guide offers a
comprehensive exploration of the chemical structure, physicochemical properties, synthesis,
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and key applications of 4-(Diphenylamino)phenol, providing a technical resource for
researchers and professionals.

Chemical Structure and Identification

The fundamental architecture of 4-(Diphenylamino)phenol is key to its functionality. The
nitrogen atom of the diphenylamino group is directly bonded to the fourth carbon of the phenol
ring. This linkage allows for significant electronic communication between the electron-rich
diphenylamino moiety and the phenolic ring.

Caption: Generalized workflow for the synthesis of 4-(Diphenylamino)phenol.

Experimental Protocol: Buchwald-Hartwig Amination
(llustrative)

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for
the formation of C-N bonds and is a suitable method for the synthesis of 4-
(Diphenylamino)phenol.

Objective: To synthesize 4-(Diphenylamino)phenol from 4-bromophenol and diphenylamine.

Materials:

4-Bromophenol

e Diphenylamine

o Palladium(ll) acetate (Pd(OAC)2)

o 2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos)

o Cesium carbonate (Cs2COs)

e Anhydrous toluene

o Standard laboratory glassware for inert atmosphere reactions

e Magnetic stirrer and heating mantle
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Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

Reaction Setup: To an oven-dried Schlenk flask, add 4-bromophenol (1.0 eq), diphenylamine
(1.2 eq), cesium carbonate (2.0 eq), palladium(ll) acetate (0.02 eq), and XPhos (0.04 eq).

Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen)
three times.

Solvent Addition: Add anhydrous toluene via syringe.

Reaction: Heat the reaction mixture to 100-110 °C with vigorous stirring. Monitor the reaction
progress by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with
ethyl acetate and filter through a pad of Celite to remove inorganic salts.

Extraction: Wash the filtrate with water and brine. Dry the organic layer over anhydrous
sodium sulfate.

Purification: Concentrate the organic layer under reduced pressure. Purify the crude product
by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Characterization: Characterize the purified product by NMR and IR spectroscopy and
confirm its purity.

Causality behind Experimental Choices:

Inert Atmosphere: The palladium catalyst is sensitive to oxygen, especially at elevated
temperatures. An inert atmosphere prevents its deactivation.

Ligand (XPhos): Bulky, electron-rich phosphine ligands like XPhos are crucial for the
efficiency of the Buchwald-Hartwig amination. They facilitate the oxidative addition and
reductive elimination steps of the catalytic cycle.
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o Base (Cesium Carbonate): A strong, non-nucleophilic base is required to deprotonate the
amine and facilitate the catalytic cycle. Cesium carbonate is often effective in these
couplings.

e Anhydrous Solvent: Water can interfere with the catalytic cycle and should be excluded.

Key Applications of 4-(Diphenylamino)phenol

The unique electronic and chemical properties of 4-(Diphenylamino)phenol make it a valuable
building block and functional material in several areas.

Organic Electronics

Triarylamine derivatives are widely used in organic electronics due to their excellent hole-
transporting properties and high electrochemical stability. [1]The triphenylamine core in 4-
(Diphenylamino)phenol makes it a promising candidate for:

e Hole-Transporting Layers (HTLs) in Organic Light-Emitting Diodes (OLEDSs): The electron-
donating nature of the diphenylamino group facilitates the injection and transport of holes
from the anode to the emissive layer, improving device efficiency and stability.

» Organic Photovoltaics (OPVs): As a component of donor materials in bulk heterojunction
solar cells.

o Perovskite Solar Cells: As a hole-transporting material, contributing to the high efficiency and
stability of these devices.

The phenolic hydroxyl group offers a convenient handle for further functionalization, allowing
for the fine-tuning of its electronic properties and solubility for specific device architectures.

Antioxidant and Stabilizer

Phenolic compounds are well-known for their ability to act as radical scavengers, making them
effective antioxidants. [3]4-(Diphenylamino)phenol combines the antioxidant properties of a
hindered phenol with the radical-scavenging capabilities of an aromatic amine. This dual
functionality makes it a potent stabilizer for polymers and other organic materials, protecting
them from degradation caused by heat, light, and oxidation. The mechanism involves the
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donation of the hydrogen atom from the phenolic hydroxyl group to a radical, thereby
neutralizing it and preventing further degradation.

Medicinal Chemistry and Drug Development

The structural motif of 4-(Diphenylamino)phenol has been identified as a promising scaffold in
drug discovery. For instance, derivatives of 4-(4-benzoylaminophenoxy)phenol have been
designed and synthesized as potent androgen receptor (AR) antagonists. [4]These compounds
show potential for the treatment of prostate cancer. [4]The diphenylamino and phenol groups
can engage in various interactions with biological targets, and the overall structure provides a
framework that can be readily modified to optimize pharmacological properties.

Safety and Handling

As with any chemical, proper safety precautions must be observed when handling 4-
(Diphenylamino)phenol.

e Hazards: It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and
may cause respiratory irritation. [5]* Personal Protective Equipment (PPE): Wear appropriate
protective gloves, clothing, and eye/face protection. [6][7]* Handling: Use only in a well-
ventilated area. Avoid breathing dust, fumes, gas, mist, vapors, or spray. [6]Wash hands
thoroughly after handling. [5]* Storage: Store in a cool, dry, and well-ventilated place, away
from incompatible materials.

Conclusion

4-(Diphenylamino)phenol is a multifunctional molecule with a rich chemical profile that makes
it a valuable compound in both fundamental research and applied sciences. Its triarylamine and
phenolic moieties confer desirable electronic and antioxidant properties, which are being
exploited in the development of advanced materials for organic electronics and as effective
stabilizers. Furthermore, its potential as a scaffold in medicinal chemistry highlights its
versatility. As research continues to uncover new synthetic methodologies and applications, the
importance of 4-(Diphenylamino)phenol in the scientific landscape is set to grow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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